![molecular formula C11H18N4 B6259659 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine CAS No. 748183-23-5](/img/no-structure.png)
5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine
Overview
Description
5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine is a chemical compound with the CAS Number: 748183-23-5 . It has a molecular weight of 206.29 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of pyrrolidine compounds, such as 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The specific synthesis process for this compound is not detailed in the available literature.Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18N4/c1-14(2)10-5-6-15(8-10)9-3-4-11(12)13-7-9/h3-4,7,10H,5-6,8H2,1-2H3,(H2,12,13) . This indicates the presence of a pyrrolidine ring and a pyridine ring in the molecule.Physical And Chemical Properties Analysis
5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine is a powder that is stored at room temperature . It has a molecular weight of 206.29 .Scientific Research Applications
Drug Discovery
The pyrrolidine ring, a key component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this scaffold is enhanced by its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage due to the non-planarity of the ring .
Antimicrobial Activity
Pyrrolidin-2-one, a derivative of pyrrolidine, has been found to exhibit antimicrobial activity . This suggests that “5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine” could potentially be used in the development of new antimicrobial agents.
Anticancer Activity
Pyrrolidin-2-one derivatives have also been associated with anticancer activity . Therefore, this compound could potentially be explored for its anticancer properties.
Anti-inflammatory Activity
Compounds containing a pyrrolidin-2-one fragment have been found to exhibit anti-inflammatory activity . This suggests that “5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine” could potentially be used in the treatment of inflammatory conditions.
Antidepressant Activity
Pyrrolidin-2-one derivatives have been associated with antidepressant activity . This suggests that “5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine” could potentially be used in the treatment of depressive disorders.
6. Synthesis of Alkaloids and Unusual β-Amino Acids Pyrrolidin-2-ones have been used in the synthesis of various alkaloids and unusual β-amino acids such as statin and its derivatives . This suggests that “5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine” could potentially be used in the synthesis of these compounds.
Safety and Hazards
The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is classified as a hazard under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . The hazard statements associated with the compound are H302, H315, H318, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
The primary target of 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and plays a significant role in cell proliferation and division .
Mode of Action
The compound interacts with its target, CDK2, by binding to the active site of the enzyme . The binding affinity (KD) of this compound for CDK2 is reported to be 0.004 μM . This interaction results in the inhibition of CDK2, thereby affecting the cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to the arrest of cell proliferation and potentially induce cell death .
Pharmacokinetics
The compound’s structure suggests that it may have good bioavailability due to its small size and the presence of polar groups, which could facilitate its absorption and distribution .
Result of Action
The inhibition of CDK2 by 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine can lead to the arrest of cell proliferation and potentially induce cell death . This makes it a potential candidate for the treatment of diseases characterized by uncontrolled cell proliferation, such as cancer .
Action Environment
The action of 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which can in turn influence its absorption and distribution . Additionally, the presence of other substances, such as proteins or other drugs, can also affect the compound’s action by altering its bioavailability or its interaction with its target .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine involves the reaction of 2-chloro-5-nitropyridine with 3-(dimethylamino)pyrrolidine in the presence of a reducing agent, followed by the removal of the nitro group and subsequent reduction of the resulting intermediate.", "Starting Materials": [ "2-chloro-5-nitropyridine", "3-(dimethylamino)pyrrolidine", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: 2-chloro-5-nitropyridine is reacted with 3-(dimethylamino)pyrrolidine in the presence of a reducing agent (e.g. sodium borohydride) to yield 5-(3-(dimethylamino)pyrrolidin-1-yl)pyridin-2-amine.", "Step 2: The nitro group is removed from the intermediate using a suitable reagent (e.g. tin(II) chloride) to yield 5-(3-(dimethylamino)pyrrolidin-1-yl)pyridin-2-ol.", "Step 3: The resulting intermediate is then reduced using a suitable reducing agent (e.g. sodium borohydride) to yield the final product, 5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine." ] } | |
CAS RN |
748183-23-5 |
Product Name |
5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine |
Molecular Formula |
C11H18N4 |
Molecular Weight |
206.3 |
Purity |
94 |
Origin of Product |
United States |
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